Cas no 46460-25-7 (Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate)
46460-25-7 structure
Product Name:Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate
CAS No:46460-25-7
MF:C10H12N2O3
MW:208.213882446289
CID:2108803
Update Time:2023-08-04
Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate
- JNIGCHWURSEMNY-UHFFFAOYSA-N
- ethyl oxo[(pyridin-2-ylmethyl)amino]acetate
- ethyl [(pyridin-2-ylmethyl)carbamoyl]formate
- Acetic acid, 2-oxo-2-[(2-pyridinylmethyl)amino]-, ethyl ester
- Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate
-
- Inchi: 1S/C10H12N2O3/c1-2-15-10(14)9(13)12-7-8-5-3-4-6-11-8/h3-6H,2,7H2,1H3,(H,12,13)
- InChI Key: JNIGCHWURSEMNY-UHFFFAOYSA-N
- SMILES: O(C(C(NCC1C=CC=CN=1)=O)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 231
- Topological Polar Surface Area: 68.3
Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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